Cas no 187608-39-5 (2H-Pyran-2,6(3H)-dione, dihydro-4-(1-naphthalenyl)-)

• Product Name: 2H-Pyran-2,6(3H)-dione, dihydro-4-(1-naphthalenyl)-
• CAS No: 187608-39-5
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 3837009
• PubChem ID: 54485229
• Update Time: 2025-06-13

2H-Pyran-2,6(3H)-dione, dihydro-4-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione, dihydro-4-(1-naphthalenyl)-
• XRVISUYJMGTAEJ-UHFFFAOYSA-N
• 187608-39-5
• 3-(1-naphthyl)glutaric anhydride
• 3-(1-naphthyl) glutaric anhydride
• 4-(naphthalen-1-yl)oxane-2,6-dione
• EN300-1804769
• SCHEMBL657069

• Inchi： 1S/C15H12O3/c16-14-8-11(9-15(17)18-14)13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11H,8-9H2
• InChI Key： XRVISUYJMGTAEJ-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 240.078644241Da
• Monoisotopic Mass: 240.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 2H-Pyran-2,6(3H)-dione, dihydro-4-(1-naphthalenyl)-

Comprehensive Overview of 2H-Pyran-2,6(3H)-dione, dihydro-4-(1-naphthalenyl)- (CAS No. 187608-39-5)

The compound 2H-Pyran-2,6(3H)-dione, dihydro-4-(1-naphthalenyl)- (CAS No. 187608-39-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a dihydro-2H-pyran-2,6(3H)-dione core substituted with a 1-naphthalenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both a pyran-dione moiety and a naphthalene ring offers diverse functionalization opportunities, enabling chemists to tailor its properties for specific applications. Recent studies highlight its role in catalysis and as a building block for complex heterocycles, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In the context of green chemistry, 2H-Pyran-2,6(3H)-dione, dihydro-4-(1-naphthalenyl)- has been investigated for its potential in biodegradable materials. With increasing environmental concerns, researchers are focusing on derivatives of this compound that could replace petroleum-based polymers. Its aromatic and cyclic ketone functionalities contribute to thermal stability, a critical factor in material science applications such as coatings and adhesives.

Another hot topic is its pharmacological profile. Preliminary studies suggest that derivatives of this compound exhibit bioactivity against enzymes involved in oxidative stress, a key factor in aging and neurodegenerative diseases. This aligns with the rising interest in anti-aging and neuroprotective compounds, making it a subject of interest for both academic and industrial research teams. Users often search for its mechanism of action and toxicity data, underscoring the need for comprehensive safety evaluations.

From a commercial perspective, the supply chain for CAS No. 187608-39-5 is a common query among buyers and distributors. The compound is typically available in small-scale quantities for research purposes, with purity levels exceeding 95%. Its storage conditions and solubility in common organic solvents like DMSO and ethanol are also frequently discussed, as these factors influence its handling and application in laboratory settings.

In summary, 2H-Pyran-2,6(3H)-dione, dihydro-4-(1-naphthalenyl)- represents a versatile scaffold with broad applicability in medicinal chemistry, material science, and catalysis. Its structural features and functional groups make it a promising candidate for addressing contemporary challenges in drug development and sustainable technology. As research progresses, this compound is likely to remain a focal point for innovation across multiple scientific disciplines.